Cas no 175385-79-2 (1,1',4,4'-Tetrabutyl N,N'-1,6-hexanediylbis[aspartate])

• Product Name: 1,1',4,4'-Tetrabutyl N,N'-1,6-hexanediylbis[aspartate]
• CAS No: 175385-79-2
• MF: C₃₀H₅₆N₂O₈
• MW: 572.774250030518
• CID: 2712277
• PubChem ID: 73557357
• Update Time: 2025-04-21

1,1',4,4'-Tetrabutyl N,N'-1,6-hexanediylbis[aspartate] Chemical and Physical Properties

Names and Identifiers

• dibutyl (2S)-2-[6-[[(2S)-1,4-dibutoxy-1,4-dioxobutan-2-yl]amino]hexylamino]butanedioate
• 1,1',4,4'-Tetrabutyl N,N'-1,6-hexanediylbis[aspartate]
• OZOXAOCEHYZYHH-UHFFFAOYSA-N
• 175385-79-2
• DTXSID701207438
• 1,1',4,4'-Tetrabutyl N,N'-1,6-hexanediylbis(aspartate)
• 1,1a(2),4,4a(2)-Tetrabutyl N,Na(2)-1,6-hexanediylbis[aspartate]

• Inchi： 1S/C30H56N2O8/c1-5-9-19-37-27(33)23-25(29(35)39-21-11-7-3)31-17-15-13-14-16-18-32-26(30(36)40-22-12-8-4)24-28(34)38-20-10-6-2/h25-26,31-32H,5-24H2,1-4H3
• InChI Key： OZOXAOCEHYZYHH-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C(CC(=O)OCCCC)NCCCCCCNC(C(=O)OCCCC)CC(=O)OCCCC)=O

Computed Properties

• Exact Mass: 572.40366675Da
• Monoisotopic Mass: 572.40366675Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 31
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 129Ų